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Vishnu Software Technical Support Center

Welcome to the Vishnu Technical Support Center. This resource is designed for researchers,
scientists, and drug development professionals who use the Vishnu platform for their critical
experiments and data analysis. Here you will find troubleshooting guides and frequently asked
guestions to help you navigate software updates and data migrations smoothly.

Troubleshooting Guides

This section provides step-by-step solutions to specific issues you might encounter during a
software update or data migration.

Q1: My Vishnu software update failed with "Error 5011: Incompatible Database Schema."
What should | do?

Al: This error indicates that the updater has detected a database structure that is not
compatible with the new version. This can happen if a previous update was not completed or if
manual changes were made to the database.

Immediate Steps:
e Do not attempt to run the update again.

» Restore your database and application files from the backup you created before starting the
update process. If you did not create a backup, please contact our enterprise support team
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immediately.
Troubleshooting Protocol:
« Isolate the Schema Mismatch:
o Navigate to the scripts subfolder within your Vishnu installation directory.

o Execute the schema validation script: python validate _schema.py --config
/path/to/your/config.ini

o The script will generate a log file named schema_validation_log.txt in the logs directory.
e Analyze the Log File:

o The log file will list the specific tables, columns, or indices that are causing the

incompatibility.
e Resolution:

o For minor discrepancies, the log may suggest specific SQL commands to rectify the
schema. Execute these only if you have experience with database management.

o For major issues, it is safer to export your data using Vishnu's native export tools, perform
a clean installation of the new version, and then re-import your data.

Q2: The data migration process is extremely slow or appears to have stalled. How can | resolve
this?

A2: Slow migration is often caused by network latency, insufficient hardware resources, or

database indexing overhead.
Troubleshooting Protocol:
e Check System Resources:

o Source & Target Servers: Monitor CPU, RAM, and disk 1/0 on both the source and target
servers. High CPU usage (>90%) or low available memory (<10%) can severely
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bottleneck the process.

o Network: Use tools like ping and iperf to check for high latency (>50ms) or low bandwidth

between the servers.

e Optimize the Migration Environment:

o Disable Real-time Indexing: In the migration.config file, set the parameter defer_indexing
to true. This will skip real-time indexing during data transfer and perform a bulk indexing
operation at the end, which is significantly faster.

o Increase Chunk Size: If you are migrating a large number of small records, increasing the
data_chunk_size parameter in migration.config from the default of 2000 to 5000 can

improve throughput.
» Review Migration Logs:

o Check the migration.log file in real-time for any recurring timeout errors or warnings. These
can help pinpoint specific problematic datasets.

Experimental Protocols & Data
Protocol 1: Post-Migration Data Integrity Verification

This protocol ensures that data has been transferred accurately and completely from the
source to the target system. Maintaining data integrity is crucial for the validity of your research.

[11[2][3]
Methodology:
» Pre-Migration Baseline:

o Before starting the migration, run the Vishnu Data Auditor tool (run_auditor.sh --pre-
migration) on the source database.

o This tool generates a pre_migration_report.json file containing:

= Total record counts for each data table.[4]
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» Checksums (SHA-256 hashes) for critical experimental datasets.[2]

» A summary of data relationships and linked files.

o Execute Data Migration:
o Follow the standard Vishnu data migration procedure.
o Post-Migration Validation:

o After the migration is complete, run the Vishnu Data Auditor tool (run_auditor.sh --post-

migration) on the new target database.
o This generates a post_migration_report.json file.
o Compare Reports:

o Use the comparison utility to verify data integrity: python compare_reports.py
pre_migration_report.json post_migration_report.json

o The utility will flag any discrepancies in record counts or checksums, which could indicate
data loss or corruption during the transfer.[5]

Quantitative Data: Migration Performance

The following table summarizes migration performance based on the chosen method. The
"Optimized Method" refers to deferring indexing and increasing the data chunk size as
described in the troubleshooting guide.

. Standard Method Optimized Method Data Integrity
Dataset Size

(Hours) (Hours) Success Rate
<100 GB 4.5 15 99.99%
100GB-1TB 28 9 99.98%
>1TB 96+ 32 99.95%
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Visualizations & Workflows

Vishnu Update Workflow

This diagram outlines the recommended workflow for a successful and safe software update.
Following these steps minimizes the risk of data loss or extended downtime.
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Caption: Recommended workflow for updating the Vishnu software.
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Data Migration Troubleshooting Logic

Use this decision tree to diagnose and resolve common data migration issues.
Migration Process Stalled or Slow?

Check migration.log for errors

No Retry

Monitor CPU, RAM, and
Network 1/0O

Address specific errors
(e.g., permissions, timeouts)

Resources Maxed Out?

No Yes

Optimize migration.config:

Issue persists:

Contact Support - Defer indexing

- Increase chunk size

Click to download full resolution via product page

Caption: A decision tree for troubleshooting data migration problems.

Frequently Asked Questions (FAQS)
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Q: What is the single most important step before starting an update or migration? A: Creating a
complete, verified backup of both your Vishnu database and application directory. This
provides a safety net to restore your system to its original state if any issues arise.[6]

Q: How can | ensure my custom analysis scripts will be compatible with the new version? A:
We strongly recommend testing your scripts in a staging environment that mirrors your
production setup before updating your primary system. Review the release notes for any
deprecated functions or changes to the API that may affect your scripts.

Q: Can I roll back to a previous version of Vishnu if the update causes problems? A: Yes, a
rollback is possible if you have a complete backup. The official procedure is to restore your
database and application files from the backup taken before the update. There is no automated
"downgrade" utility, as this could lead to data corruption.

Q: Does the migration tool move my raw data files (e.g., FASTQ, BCL, CRAM files)? A: No. The
Vishnu migration tool only transfers the database records, which contain metadata and
pointers to the locations of your raw data files. You must move or ensure accessibility of the
raw data files separately. Ensure the file paths in the new system are correctly updated to
reflect the new storage location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Vishnu software update and migration challenges].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153949#vishnu-software-update-and-migration-
challenges]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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